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Compound of Interest

Compound Name: cis-17-Hexacosenoic acid

Cat. No.: B1231010 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cis-17-hexacosenoic acid, a very long-

chain monounsaturated fatty acid with significant potential in various research and therapeutic

applications. This document covers its fundamental chemical properties, natural occurrence,

and known biological activities, with a focus on its relevance to drug development. Detailed

experimental protocols for its extraction and analysis are also provided, alongside a

visualization of its potential signaling pathways.

Core Chemical and Physical Properties
Cis-17-hexacosenoic acid, also known by its trivial name ximenic acid, is an omega-9 fatty

acid. Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 66274-43-9 [cite: ]

Molecular Weight 394.67 g/mol [cite: ]

Molecular Formula C₂₆H₅₀O₂ [cite: ]

Synonyms
Ximenic acid, (17Z)-Hexacos-

17-enoic acid, C26:1n-9
[cite: ]

Physical State Solid [1]

Melting Point 50.5 - 50.9 °C [1]

Solubility
Practically insoluble in water;

soluble in organic solvents
[2]

Chemical Class Very long-chain fatty acid [2]

Natural Occurrence and Biological Significance
Cis-17-hexacosenoic acid is primarily found in the seed oils of plants belonging to the

Santalaceae, Olacaceae, and Opiliaceae families. A notable source is the seed oil of Ximenia

americana, also known as the tallow wood or wild plum.

This fatty acid has garnered interest in the scientific community for its diverse biological

activities, which suggest its potential as a lead molecule in drug development.[3] Pre-clinical

studies have indicated that it possesses:

Anti-inflammatory properties: Research suggests that related compounds can inhibit key

inflammatory mediators.

Antimicrobial and antifungal activities: It has shown efficacy against various bacterial and

fungal strains.[3]

Potential anticancer effects: Studies on the related compound, ximenynic acid, have

demonstrated anti-proliferative and pro-apoptotic activities in cancer cell lines.[4]

Experimental Protocols
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Extraction of Cis-17-Hexacosenoic Acid from Ximenia
americana Seeds
This protocol describes a common method for the extraction of oil rich in cis-17-hexacosenoic
acid from its natural source.

Materials:

Dried seeds of Ximenia americana

Petroleum ether (40-60°C) or a 3:2 mixture of n-hexane and isopropyl alcohol

Rotary evaporator

Soxhlet apparatus (optional)

Blender or grinder

Procedure:

Preparation of Seeds: The shells of the Ximenia americana fruits are removed to obtain the

kernels. The kernels are then dried, for instance, overnight in an oven at 80°C.

Crushing: The dried kernels are thoroughly crushed using a blender or grinder to increase

the surface area for extraction.

Solvent Extraction:

Soxhlet Extraction: The crushed seeds are placed in a thimble and extracted with hot

petroleum ether (40-60°C) in a Soxhlet apparatus for several hours.

Reflux Extraction: Alternatively, the crushed kernels can be placed in a round-bottom flask

with a suitable solvent (e.g., acetone or hexane) and boiled under reflux for approximately

3 hours.[2]

Filtration: After extraction, the solid material is separated from the solvent-oil mixture by

filtration.
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Solvent Removal: The solvent is removed from the filtrate using a rotary evaporator under

vacuum to yield the crude seed oil.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a general procedure for the analysis of cis-17-hexacosenoic acid,

typically after conversion to its fatty acid methyl ester (FAME).

Materials:

Extracted oil sample

Methanolic HCl or sodium methoxide in methanol

Organic solvent (e.g., hexane)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

Derivatization to FAMEs:

A small amount of the extracted oil is transesterified to fatty acid methyl esters. A common

method involves heating the sample with methanolic HCl or reacting with sodium

methoxide in methanol.[1]

For example, react the lipid extract with 0.5 M sodium methoxide in anhydrous methanol

at 45°C for 5 minutes. Neutralize the mixture with 15% NaHSO₄.[1]

Extraction of FAMEs: The FAMEs are then extracted from the reaction mixture using an

organic solvent like hexane. The organic layer is washed and dried over anhydrous sodium

sulfate.

GC-MS Analysis:
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The prepared FAME sample is injected into the GC-MS system.

GC Conditions (Example): An initial oven temperature of 100°C held for 2 minutes,

ramped to 180°C at 15°C/min, then to 250°C at 5°C/min and held for 3 minutes, and finally

to 320°C at 20°C/min and held for 12 minutes.[4] The injection is performed in splitless

mode.

MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode, and

mass spectra are recorded over a suitable mass range (e.g., m/z 50-600).

Identification: The cis-17-hexacosenoic acid methyl ester is identified by its retention time

and comparison of its mass spectrum with reference spectra in a database (e.g., NIST).

Potential Signaling Pathway
The precise signaling pathways through which cis-17-hexacosenoic acid exerts its biological

effects are still under investigation. However, studies on the closely related ximenynic acid in

HepG2 human hepatoma cells provide insights into a potential mechanism of action for its anti-

cancer and anti-inflammatory effects. This pathway involves the inhibition of several key

proteins.
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Potential Signaling Pathway of Ximenic/Ximenynic Acid in Cancer Cells
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Caption: Potential mechanism of action based on related compounds.

This proposed pathway highlights the inhibition of cyclooxygenase-1 (COX-1), a key enzyme in

prostaglandin synthesis, which may contribute to the anti-inflammatory effects.[3][4]

Furthermore, the suppression of SIRT1, an anti-apoptosis protein, and GCN5L2, a cell cycle-

associated protein, could lead to increased apoptosis and cell cycle arrest in cancer cells,
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respectively.[4] It is important to note that further research is required to definitively confirm

these pathways for cis-17-hexacosenoic acid itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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